N-methyl-3-[(phenoxyacetyl)amino]-N-phenylbenzamide

• Molecular Formula: C22H20N2O3
• Molecular Weight: 360.4 g/mol
• IUPAC Name: N-methyl-3-[(2-phenoxyacetyl)amino]-N-phenylbenzamide
• InChI: InChI=1S/C22H20N2O3/c1-24(19-11-4-2-5-12-19)22(26)17-9-8-10-18(15-17)23-21(25)16-27-20-13-6-3-7-14-20/h2-15H,16H2,1H3,(H,23,25)
• InChI Key: VQBKFZMQXLVDPS-UHFFFAOYSA-N
• SMILES: CN(C1=CC=CC=C1)C(=O)C2=CC(=CC=C2)NC(=O)COC3=CC=CC=C3

Description

N-methyl-3-[(phenoxyacetyl)amino]-N-phenylbenzamide, also known as MPAP, is a synthetic compound that has been extensively studied for its potential applications in scientific research. MPAP is a selective activator of the trace amine-associated receptor 1 (TAAR1), a G protein-coupled receptor that is found in the brain and other tissues. TAAR1 has been implicated in a number of physiological processes, including the regulation of dopamine and serotonin neurotransmission, as well as the modulation of immune function and metabolism.

Mechanism of Action

N-methyl-3-[(phenoxyacetyl)amino]-N-phenylbenzamide is a selective activator of TAAR1, which is a G protein-coupled receptor that is found in the brain and other tissues. When N-methyl-3-[(phenoxyacetyl)amino]-N-phenylbenzamide binds to TAAR1, it induces a conformational change in the receptor that activates downstream signaling pathways. These pathways can modulate the release of neurotransmitters, such as dopamine and serotonin, as well as the activity of immune cells and metabolic processes.
Biochemical and Physiological Effects:
N-methyl-3-[(phenoxyacetyl)amino]-N-phenylbenzamide has been shown to have a number of biochemical and physiological effects, including the modulation of dopamine and serotonin neurotransmission, as well as the regulation of immune function and metabolism. In animal studies, N-methyl-3-[(phenoxyacetyl)amino]-N-phenylbenzamide has been shown to increase locomotor activity and reduce anxiety-like behavior, which suggests that it may have potential applications as an antidepressant or anxiolytic agent.

Advantages and Limitations for Lab Experiments

One of the major advantages of using N-methyl-3-[(phenoxyacetyl)amino]-N-phenylbenzamide in lab experiments is its selectivity for TAAR1, which allows researchers to specifically target this receptor without affecting other signaling pathways. However, one of the limitations of N-methyl-3-[(phenoxyacetyl)amino]-N-phenylbenzamide is its relatively low potency, which can make it difficult to achieve significant effects at lower concentrations.

Future Directions

There are a number of future directions for research on N-methyl-3-[(phenoxyacetyl)amino]-N-phenylbenzamide and its potential applications in scientific research. One area of interest is the development of more potent and selective TAAR1 agonists, which could be used to better understand the role of this receptor in various physiological processes. Additionally, N-methyl-3-[(phenoxyacetyl)amino]-N-phenylbenzamide and other TAAR1 agonists may have potential applications as therapeutic agents for a range of disorders, including depression, anxiety, and metabolic disorders. Finally, further research is needed to fully understand the biochemical and physiological effects of TAAR1 activation, and to identify potential side effects and safety concerns associated with the use of TAAR1 agonists.

Synthesis Methods

N-methyl-3-[(phenoxyacetyl)amino]-N-phenylbenzamide can be synthesized using a number of different methods, including the reaction of N-methyl-3-aminobenzamide with phenoxyacetyl chloride and phenyl magnesium bromide, or the reaction of N-methyl-3-aminobenzamide with phenoxyacetic acid and N-phenylbenzamide. The purity and yield of the final product can be improved through a number of purification techniques, such as recrystallization and column chromatography.

Scientific Research Applications

N-methyl-3-[(phenoxyacetyl)amino]-N-phenylbenzamide has been studied extensively for its potential applications in scientific research. One of the most promising areas of research involves the use of N-methyl-3-[(phenoxyacetyl)amino]-N-phenylbenzamide as a tool to better understand the role of TAAR1 in various physiological processes. For example, N-methyl-3-[(phenoxyacetyl)amino]-N-phenylbenzamide has been used to study the effects of TAAR1 activation on dopamine and serotonin neurotransmission, as well as the modulation of immune function and metabolism.